Cas no 327056-29-1 (Benzonitrile, 3-[3-(5-methoxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Benzonitrile, 3-[3-(5-methoxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 327056-29-1
• MF: C₁₅H₁₀N₄O₂
• MW: 278.26550245285
• CID: 1451459
• PubChem ID: 10221271
• Update Time: 2025-04-20

Benzonitrile, 3-[3-(5-methoxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(5-methoxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• 3-(5-methoxypyrid-2-yl)-5-(3-cyanophenyl)-1,2,4-oxadiazole
• SCHEMBL4190955
• DB-293682
• 327056-29-1

• Inchi： 1S/C15H10N4O2/c1-20-12-5-6-13(17-9-12)14-18-15(21-19-14)11-4-2-3-10(7-11)8-16/h2-7,9H,1H3
• InChI Key： XKZXZXODZDSMKN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C#N)C=2)=NC(C2C=CC(=CN=2)OC)=N1

Computed Properties

• Exact Mass: 278.0805
• Monoisotopic Mass: 278.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 84.83